N-{1-[4-ethyl-5-({2-oxo-2-[(1-phenylethyl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-4-methylbenzamide

• IUPAC Name: N-[1-[4-ethyl-5-[2-oxo-2-(1-phenylethylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]-2-methylpropyl]-4-methylbenzamide
• InChI: InChI=1S/C26H33N5O2S/c1-6-31-24(23(17(2)3)28-25(33)21-14-12-18(4)13-15-21)29-30-26(31)34-16-22(32)27-19(5)20-10-8-7-9-11-20/h7-15,17,19,23H,6,16H2,1-5H3,(H,27,32)(H,28,33)
• InChI Key: XRWATFYRKYSFME-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC(C)C2=CC=CC=C2)C(C(C)C)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C26H33N5O2S
• Molecular Weight: 479.6 g/mol

Description

The compound “N-{1-[4-ethyl-5-({2-oxo-2-[(1-phenylethyl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-4-methylbenzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups including an amide, a thioether, and a 1,2,4-triazole ring. These functional groups would likely contribute to the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could impact its solubility, while the aromatic ring could contribute to its stability.

Scientific Research Applications

Synthesis and Pharmacological Study

Research on related Mannich bases containing ibuprofen moiety highlighted the synthesis of novel compounds through aminomethylation, leading to promising anti-inflammatory and analgesic agents. This study provides insights into the methodology for synthesizing compounds with potential pharmacological applications (K. V. Sujith et al., 2009).

Material Science Applications

A study on the synthesis and characterization of novel aromatic polyimides from new diamines demonstrates the versatility of similar compounds in creating materials with desirable thermal and solubility properties. These materials show potential in various applications, including coatings, films, and advanced composite materials (M. Butt et al., 2005).

Antimicrobial Screening

Derivatives incorporating the thiazole ring have been synthesized and screened for antimicrobial activity. This research reveals the potential of similar compounds in developing new antimicrobial agents, highlighting their efficacy against both bacterial and fungal infections (N. Desai et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological systems in a variety of ways, depending on its structure and properties.

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide a detailed safety and hazard analysis. As with any chemical, appropriate safety precautions should be taken when handling it.